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Compound of Interest

Compound Name: 2-Ketoglutaric acid-13C2

Cat. No.: B15556500

Essential Safety and Handling Guide for 2-
Ketoglutaric Acid-*3*C:

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for 2-Ketoglutaric acid-13Cz, a stable isotope-labeled compound.

Personal Protective Equipment (PPE)

When handling 2-Ketoglutaric acid-*3Cz, a comprehensive approach to personal protection is
critical to minimize exposure and ensure laboratory safety. The following table summarizes the
recommended PPE.
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Body Part

Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or goggles; face shield.

Eye protection must be worn.
[L1[2][3][4][5] A face shield is
recommended if there is a

splash hazard.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber).

Gloves must be inspected
before use and removed using
the proper technique to avoid
skin contact.[2] Dispose of
contaminated gloves after use
in accordance with good
laboratory practices and local

regulations.

Body

Laboratory coat, long-sleeved
clothing.

Protective clothing should be

worn to prevent skin exposure.

[1](6]

Respiratory

NIOSH/MSHA approved

respirator.

Use in a well-ventilated area.
[11[2][7] If dust formation is
likely or ventilation is
inadequate, a respirator is

recommended.[1][2]

Operational Plan: Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 2-Ketoglutaric

acid-13Cz and the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[7]

o Avoid the formation of dust and aerosols.[1][2][8]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][9]
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e Avoid contact with skin and eyes.[7][8]

e Wash hands thoroughly after handling.[2][9]

e Do not eat, drink, or smoke in the work area.[1][6][9]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][6][7]
e The recommended storage temperature is typically 2-8°C.[2]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary.
Spill Response:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE as outlined above.

o For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.[1][6][7]

» For solutions, absorb the spill with an inert material (e.g., sand, diatomite) and place it in a
container for disposal.[1][9]

e Clean the spill area thoroughly with water.[1]
e Prevent the spilled material from entering drains or waterways.[2][4][5]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[4][5][9] Remove contact lenses if present and easy to do.[4][5][9] Seek immediate
medical attention.[4][5]
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o Skin Contact: Wash off immediately with plenty of water and soap.[5] Remove contaminated
clothing. If skin irritation persists, call a physician.

 Inhalation: Move to fresh air.[9] If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[5][9] Never give anything by
mouth to an unconscious person. Call a physician.

Disposal Plan

The disposal of 2-Ketoglutaric acid-13C2 and its containers must be conducted in compliance
with all applicable federal, state, and local environmental regulations.[8]

o Dispose of the waste material in an approved hazardous waste facility.
» Do not mix with other waste.

o Empty containers should be treated as the product itself and disposed of accordingly. It is
recommended to contact a licensed professional waste disposal service.[3]

Workflow for Handling and Disposal of 2-
Ketoglutaric Acid-*3C:
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Workflow for Handling and Disposal of 2-Ketoglutaric Acid-13C:
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(Fume Hood)
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-Ketoglutaric
acid-13Cz in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. datasheets.scbt.com [datasheets.scbt.com]

. chemicalbook.com [chemicalbook.com]

. dcfinechemicals.com [dcfinechemicals.com]

. d84823jj9112.cloudfront.net [d84823jj91I2.cloudfront.net]
. d84823jj9112.cloudfront.net [d84823jj91I2.cloudfront.net]
. fishersci.co.uk [fishersci.co.uk]

. fishersci.com [fishersci.com]

. isotope.com [isotope.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. szabo-scandic.com [szabo-scandic.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 2-
Ketoglutaric acid-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556500#personal-protective-equipment-for-
handling-2-ketoglutaric-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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